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Abstract
This technical guide provides a comprehensive overview of 2-Bromo-4-methylpentane, a

halogenated hydrocarbon with applications in organic synthesis. The document details its

chemical identity, physicochemical properties, and key synthetic routes. Furthermore, it outlines

its role as an alkylating agent and provides a schematic for a representative synthetic

application. This guide is intended to serve as a foundational resource for professionals in

research and development.

Chemical Identity and Properties
2-Bromo-4-methylpentane is a secondary bromoalkane. Its branched structure influences its

reactivity and physical properties.

IUPAC Name: 2-bromo-4-methylpentane[1]

CAS Number: 30310-22-6[1][2]

Synonyms: 4-Methyl-2-pentyl bromide, Pentane, 2-bromo-4-methyl-[3]
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Physicochemical Data
The following table summarizes the key physicochemical properties of 2-Bromo-4-
methylpentane.

Property Value Source

Molecular Formula C₆H₁₃Br [1][2][3][4]

Molecular Weight 165.07 g/mol [1][5]

Boiling Point 135.1 °C at 760 mmHg [6]

Melting Point -94.6 °C [6]

Density 1.166 g/cm³ [6]

Flash Point 33.9 °C [6]

Refractive Index 1.442 [6]

LogP 2.81590 [6]

SMILES CC(C)CC(C)Br [4][5]

InChIKey
IUXIOXCOPJFKMQ-

UHFFFAOYSA-N
[2][4][5]

Experimental Protocols: Synthesis and Reactions
2-Bromo-4-methylpentane is typically synthesized from its corresponding alcohol or through

the isomerization of a primary bromoalkane. It serves as a useful intermediate in the synthesis

of various pharmaceutical goods.[3]

Synthesis of 2-Bromo-4-methylpentane
A common route to 2-bromo-4-methylpentane is the nucleophilic substitution of the hydroxyl

group in 4-methylpentan-2-ol.

Method 1: Via Tosylation This two-step method avoids the formation of isomeric byproducts

that can occur under strongly acidic conditions.[7][8]
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Tosylation: 4-methylpentan-2-ol is reacted with tosyl chloride (TsCl) in the presence of

pyridine to form the corresponding tosylate.

Bromination: The tosylate is then treated with sodium bromide (NaBr) in a suitable solvent

like dimethylformamide (DMF) to yield 2-bromo-4-methylpentane via an Sₙ2 reaction.[8]

Method 2: Using Phosphorus Tribromide An alternative one-step method involves the use of

phosphorus tribromide (PBr₃) with pyridine in an anhydrous aprotic solvent such as

dichloromethane (DCM). The reaction is typically performed at low temperatures (ice bath)

and then stirred for several hours at room temperature.[8]

This synthetic pathway involves an elimination-addition mechanism to move the bromine atom

from the primary to the secondary position.[9]

Elimination: 1-Bromo-4-methylpentane is treated with a strong, non-nucleophilic base (e.g.,

sodium ethoxide in ethanol) to induce an E2 elimination, yielding 4-methyl-1-pentene as the

major product.[9]

Hydrobromination: The resulting alkene undergoes Markovnikov addition of hydrogen

bromide (HBr) to selectively form 2-bromo-4-methylpentane.[9]

Reactions of 2-Bromo-4-methylpentane
As a secondary alkyl halide, 2-bromo-4-methylpentane can undergo both Sₙ1 and Sₙ2

reactions, as well as E1 and E2 eliminations, depending on the reaction conditions.

2-Bromo-4-methylpentane serves as an electrophile in nucleophilic substitution reactions. For

instance, its reaction with sodium cyanide in diethyl ether proceeds via an Sₙ2 mechanism.[10]

In this reaction, the cyanide ion acts as the nucleophile, attacking the carbon atom bonded to

the bromine, which is displaced as a bromide ion. This process forms a new carbon-carbon

bond, yielding 2,4-dimethylpentanenitrile.[10]

Mandatory Visualizations
Synthetic Workflow: Synthesis of 2,4-
Dimethylpentanenitrile
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Caption: Sₙ2 synthesis of 2,4-dimethylpentanenitrile.

Synthetic Pathway: From 1-Bromo-4-methylpentane
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Step 2: Markovnikov Addition
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Caption: Two-step synthesis from 1-bromo-4-methylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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